3-Fluoro-5-(furan-2-yl)benzoic acid
Overview
Description
“3-Fluoro-5-(furan-2-yl)benzoic acid” is a chemical compound with potential applications in various fields of research and industry. It is a benzoic acid derivative .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, a boric acid ester intermediate with a benzene ring, was obtained by a three-step substitution reaction .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various methods such as X-ray diffraction and density functional theory (DFT). These methods allow for crystallographic and conformational analyses .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be complex. For example, protodeboronation of pinacol boronic esters, which are highly valuable building blocks in organic synthesis, is not well developed .Scientific Research Applications
Organic Synthesis
“3-Fluoro-5-(furan-2-yl)benzoic acid” is a benzoic acid derivative that is often used in organic synthesis . The presence of a fluorine atom and a furan ring in the molecule can provide unique reactivity, making it a valuable building block in the synthesis of complex organic molecules .
Suzuki–Miyaura Coupling
This compound can potentially be used in Suzuki–Miyaura coupling reactions . This type of reaction is widely used in organic chemistry for the formation of carbon-carbon bonds, and the use of organoboron reagents like “this compound” can offer mild and functional group tolerant reaction conditions .
Pharmaceutical Synthesis
The compound is employed in the synthesis of active pharmaceutical ingredients (APIs) . The fluorinated substituents provide excellent lipophilicity and binding affinity, which are desirable properties in drug molecules .
Antibacterial Activity
Furan derivatives, such as “this compound”, have been found to exhibit antibacterial activity . This makes them potential candidates for the development of new antibacterial agents .
Bio-based Materials
Furan platform chemicals, including “this compound”, have potential applications in the creation of bio-based materials . These materials can offer sustainable and environmentally friendly alternatives to traditional petroleum-based products .
Therapeutic Applications
Furan derivatives have a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer . Therefore, “this compound” could potentially be used in the development of new therapeutic agents .
Safety and Hazards
Future Directions
The future directions for “3-Fluoro-5-(furan-2-yl)benzoic acid” could involve further development of protocols for the functionalizing deboronation of alkyl boronic esters . Additionally, the switch from traditional resources such as crude oil to biomass in the chemical industry could impact the use of this compound .
properties
IUPAC Name |
3-fluoro-5-(furan-2-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FO3/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCUXASORVDZEMJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC(=CC(=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90688513 |
Source
|
| Record name | 3-Fluoro-5-(furan-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90688513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261992-54-4 |
Source
|
| Record name | 3-Fluoro-5-(furan-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90688513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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